Cas no 161975-22-0 (4-benzyloxy-thiobenzamide)

• Product Name: 4-benzyloxy-thiobenzamide
• CAS No: 161975-22-0
• MF: C₁₄H₁₃NOS
• MW: 243.324122190475
• MDL: MFCD06738327
• CID: 904625
• PubChem ID: 7745254
• Update Time: 2025-04-19

4-benzyloxy-thiobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyloxy-thiobenzamide
• 4-phenylmethoxybenzenecarbothioamide
• 4-(BENZYLOXY)BENZOTHIOAMIDE
• DTXSID10428913
• 4-(BENZYLOXY)BENZENECARBOTHIOAMIDE
• AB26900
• Benzenecarbothioamide, 4-(phenylmethoxy)-
• CS-0156175
• AKOS000133520
• 4-(BENZYLOXY)BENZENE-1-CARBOTHIOAMIDE
• BS-15503
• 4-benzyloxythiobenzamide
• SCHEMBL6890765
• 4-(Benzyloxy)benzenecarbothioamide, AldrichCPR
• A883034
• EN300-1865705
• 161975-22-0
• MFCD06738327
• Y13465

• MDL： MFCD06738327
• Inchi： 1S/C14H13NOS/c15-14(17)12-6-8-13(9-7-12)16-10-11-4-2-1-3-5-11/h1-9H,10H2,(H2,15,17)
• InChI Key： ZKFQPUSTRDXEAA-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 243.07200
• Monoisotopic Mass: 243.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 404.8±47.0 °C at 760 mmHg
• Flash Point: 198.6±29.3 °C
• PSA: 67.34000
• LogP: 3.60010
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-benzyloxy-thiobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers